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Compound of Interest

Compound Name: 4-Chloro-1-butanol

Cat. No.: B043188

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction: 4-Chloro-1-butanol is a bifunctional organic compound that has emerged as a
crucial building block in the synthesis of a variety of pharmaceutical agents. Its unique
structure, featuring both a hydroxyl group and a chloroalkane, allows for a diverse range of
chemical transformations, making it a valuable intermediate in the construction of complex
active pharmaceutical ingredients (APIs). This document provides detailed application notes
and experimental protocols for the use of 4-chloro-1-butanol in the synthesis of key
pharmaceuticals, including the anti-cancer agent Busulfan, the gout therapeutic Febuxostat,
and a class of butyrophenone antipsychotics.

Physicochemical Properties and Reactivity

4-Chloro-1-butanol is a clear, colorless liquid with the chemical formula CsHoCIO. Its utility in
pharmaceutical synthesis stems from the differential reactivity of its two functional groups. The
primary alcohol can undergo oxidation to form an aldehyde or carboxylic acid, or it can be
converted into a better leaving group, such as a tosylate or mesylate. The chlorine atom at the
4-position is susceptible to nucleophilic substitution, enabling the introduction of various
functionalities and the formation of carbon-carbon and carbon-heteroatom bonds.

Table 1: Physicochemical Properties of 4-Chloro-1-butanol
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Property Value

Molecular Weight 108.57 g/mol

Boiling Point 84-85 °C at 16 mmHg
Density 1.088 g/mL at 25 °C

Soluble in methanol, chloroform, and dimethyl

Solubility sulfoxide

Application in the Synthesis of Busulfan

Busulfan is an alkylating agent used in the treatment of chronic myeloid leukemia.[1][2] While
traditionally synthesized from 1,4-butanediol, an alternative route utilizes 4-chloro-1-butanol
as the starting material. This synthesis leverages the reactivity of the hydroxyl group.

Synthetic Pathway

The synthesis of Busulfan from 4-chloro-1-butanol involves the conversion of the alcohol to a
sulfonate ester. This is typically achieved by reacting 4-chloro-1-butanol with methanesulfonyl
chloride in the presence of a base like pyridine. The resulting intermediate, 4-chlorobutyl
methanesulfonate, then undergoes a nucleophilic substitution reaction where the chloride is
displaced by a methanesulfonate group, yielding Busulfan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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